Cas no 1037134-01-2 (2-Amino-3-benzylbenzoic acid)

2-Amino-3-benzylbenzoic acid structure
2-Amino-3-benzylbenzoic acid structure
Product name:2-Amino-3-benzylbenzoic acid
CAS No:1037134-01-2
MF:C14H13NO2
MW:227.259
CID:2623573
PubChem ID:18677057

2-Amino-3-benzylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1037134-01-2
    • SCHEMBL3361331
    • MB09450
    • 2-AMINO-3-BENZYLBENZOIC ACID
    • AKOS005882038
    • 2-Amino-3-benzylbenzoic acid
    • Inchi: InChI=1S/C14H13NO2/c15-13-11(7-4-8-12(13)14(16)17)9-10-5-2-1-3-6-10/h1-8H,9,15H2,(H,16,17)
    • InChI Key: VJRZCXBUTMOJDV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 227.094628657Da
  • Monoisotopic Mass: 227.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.3Ų

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